Cas no 1622-12-4 (1,5-Diphenyl-3-(p-tolyl)formazan)

• Product Name: 1,5-Diphenyl-3-(p-tolyl)formazan
• CAS No: 1622-12-4
• MF: C₂₀H₁₈N₄
• MW: 314.383723735809
• CID: 117886
• PubChem ID: 87563413
• Update Time: 2025-11-01

1,5-Diphenyl-3-(p-tolyl)formazan Chemical and Physical Properties

Names and Identifiers

• Methanone,(4-methylphenyl)(2-phenyldiazenyl)-, 2-phenylhydrazone
• N'-anilino-4-methyl-N-phenyliminobenzenecarboximidamide
• 1,5-diphenyl-3-p-tolylformazan
• 1,5-DIPHENYL-3-(P-TOLYL)FORMAZAN
• 1,5-Diphenyl-3-(p-tolyl)formazane
• 3-(4-Methylphenyl)-1,5-diphenylformazan
• 1,5-Diphenyl-3-(4-methylphenyl)-1,2,4,5-tetraaza-1,3-pentadiene
• (2Z,4E)-1,5-diphenyl-3-p-tolylformazan
• CID 5936462
• 1,5-Diphenyl-3-(p-tolyl)formazan >(E)-1-[(Z)-(4-Methylphenyl)(phenylhydrazono)methyl]-2-phenyldiazene
• Methanone, (4-methylphenyl)(2-phenyldiazenyl)-, 2-phenylhydrazone
• AKOS015840692
• 1622-12-4
• 1,5-Diphenyl-3-(p-tolyl)formazan

• MDL： MFCD00059675
• Inchi： 1S/C20H18N4/c1-16-12-14-17(15-13-16)20(23-21-18-8-4-2-5-9-18)24-22-19-10-6-3-7-11-19/h2-15,21H,1H3/b23-20+,24-22+
• InChI Key： FEYZMOAOMKSFOX-FWOYJBNGSA-N
• SMILES： N(C1C=CC=CC=1)/N=C(\C1C=CC(C)=CC=1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 314.15300
• Monoisotopic Mass: 314.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1
• XLogP3: 6.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.09±0.1 g/cm3(Predicted)
• Melting Point: 167.0 to 175.0 deg-C
• Boiling Point: 454.1±38.0 °C(Predicted)
• PSA: 49.11000
• LogP: 5.62560
• Solubility: Not determined
• pka: 11.88±0.10(Predicted)

Additional information on 1,5-Diphenyl-3-(p-tolyl)formazan

Comprehensive Analysis of 1,5-Diphenyl-3-(p-tolyl)formazan (CAS No. 1622-12-4): Properties, Applications, and Industry Trends

1,5-Diphenyl-3-(p-tolyl)formazan (CAS No. 1622-12-4) is a specialized organic compound belonging to the formazan family, renowned for its vibrant colorimetric properties and versatile applications in analytical chemistry, material science, and biomedical research. This compound features a unique molecular structure comprising two phenyl groups and a p-tolyl moiety, which contribute to its stability and reactivity. Researchers and industries value this compound for its role as a chromogenic reagent, particularly in enzyme-linked immunosorbent assays (ELISAs) and redox indicator systems.

In recent years, the demand for 1,5-Diphenyl-3-(p-tolyl)formazan has surged due to its compatibility with high-throughput screening technologies and nanomaterial synthesis. A trending topic in scientific forums revolves around its potential in bioimaging and sensor development, where its optical properties enable real-time monitoring of biochemical processes. Users frequently search for "formazan dyes in cancer research" or "CAS 1622-12-4 solubility," reflecting growing interest in its biomedical and industrial applications.

The synthesis of 1,5-Diphenyl-3-(p-tolyl)formazan involves a condensation reaction between phenylhydrazine and p-tolyl diazonium salts, yielding a deep-red crystalline product. Its molar mass (327.4 g/mol) and absorption maxima (λ_max ≈ 500–550 nm) make it ideal for spectrophotometric analysis. Laboratories often inquire about "1622-12-4 purity standards" or "formazan stability under UV light," highlighting the need for precise handling protocols.

From an industrial perspective, this compound is gaining traction in smart material design, particularly in photoresponsive polymers and dye-sensitized solar cells (DSSCs). Its ability to undergo reversible redox reactions aligns with the global push for sustainable energy solutions. Searches like "formazan-based solar cell efficiency" or "1622-12-4 SDS" underscore its relevance in green technology.

Quality control of CAS No. 1622-12-4 requires stringent HPLC or TLC validation to ensure minimal impurities. Regulatory guidelines, such as those from the American Chemical Society (ACS), emphasize its safe use in in vitro diagnostics. Recent discussions on platforms like ResearchGate explore its structure-activity relationship (SAR) in antimicrobial coatings, addressing queries like "formazan derivatives for surface disinfection."

In conclusion, 1,5-Diphenyl-3-(p-tolyl)formazan exemplifies the intersection of chemistry and innovation. Its adaptability across biotech, energy, and analytical fields positions it as a compound of enduring significance. Future research may unlock its potential in AI-driven drug discovery or environmental sensing, answering today’s searches for "next-gen formazan applications."